Cas no 32348-81-5 (Fast Red Violet LB)
Fast Red Violet LB is an azo dye commonly used in histology and cytology for staining applications. It exhibits strong affinity for connective tissues, particularly collagen and muscle fibers, making it valuable in trichrome staining protocols. The dye offers excellent lightfastness and chemical stability, ensuring consistent performance under standard laboratory conditions. Its high purity and solubility in aqueous and alcoholic solutions facilitate precise staining with minimal background interference. Fast Red Violet LB is often employed in combination with other dyes to enhance contrast and differentiation in tissue samples. The compound's reliability and reproducibility make it a preferred choice for diagnostic and research applications in histopathology.
Fast Red Violet LB structure
Product Name:Fast Red Violet LB
CAS No:32348-81-5
MF:C14H11Cl2N3O
MW:308.162640810013
MDL:MFCD00011892
CID:307620
PubChem ID:24894842
Update Time:2025-06-07
Fast Red Violet LB Chemical and Physical Properties
Names and Identifiers
-
- Benzenediazonium,4-(benzoylamino)-5-chloro-2-methyl-, chloride (1:1)
- Fast Red Violet LB Salt
- 4-benzamido-5-chloro-2-methylbenzenediazonium,chloride
- 5-Chloro-4-benzamido-2-methylbenzenediazonium chloride hemi(zinc chloride) salt
- 4-(Benzoylamino)-5-chloro-2-methylbenzenediazonium chloride
- Fast Red Violet LB
- AS-75805
- HY-D1491
- CS-0531282
- AKOS015903318
- MFCD00011892
- DTXSID50585155
- Fast Red Violet LB Salt, Dye content >=90 %
- 4-benzamido-5-chloro-2-methylbenzenediazonium;chloride
- SCHEMBL1003649
- 4-benzamido-5-chloro-2-methylbenzene-1-diazonium chloride
- 4-benzamido-5-chloro-2-methylbenzenediazonium chloride
- FT-0719874
- 5-chloro-4-benzamido-2-methylbenzenediazonium chloride
- 32348-81-5
- G86278
- DA-63385
-
- MDL： MFCD00011892
- Inchi： 1S/C14H10ClN3O.ClH/c1-9-7-13(11(15)8-12(9)18-16)17-14(19)10-5-3-2-4-6-10;/h2-8H,1H3;1H
- InChI Key： SARKXLKWFKNUMR-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(C)=CC=1NC(C1C=CC=CC=1)=O)[N+]#N.[Cl-]
Computed Properties
- Exact Mass: 307.02800
- Monoisotopic Mass: 307.0279174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 372
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 57.2Ų
Experimental Properties
- Color/Form: Not determined
- Solubility: H2O: soluble1mg/mL
- PSA: 57.25000
- LogP: 1.46228
- Solubility: Not determined
Fast Red Violet LB Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302,H312,H332,H351
- Warning Statement： P280
- WGK Germany：3
- Hazard Category Code： 20/21/22-40-36/37/38
- Safety Instruction： S22; S36; S37/39; S26
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- Storage Condition：−20°C
Fast Red Violet LB Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-CJ054-100mg |
Fast Red Violet LB |
32348-81-5 | 90% | 100mg |
￥278.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-CJ054-25mg |
Fast Red Violet LB |
32348-81-5 | 90% | 25mg |
￥112.0 | 2022-09-28 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | GF3821-100mg |
Fast Red Violet LB |
32348-81-5 | ≥90% | 100mg |
￥280元 | 2023-09-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F74620-1g |
4-benzamido-5-chloro-2-methylbenzenediazonium,chloride |
32348-81-5 | 90% | 1g |
¥1668.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F74620-5g |
4-benzamido-5-chloro-2-methylbenzenediazonium,chloride |
32348-81-5 | 90% | 5g |
¥4818.0 | 2023-09-07 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | F3381-100MG |
Fast Red Violet LB |
32348-81-5 | 100mg |
¥258.97 | 2023-09-26 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | F3381-250MG |
Fast Red Violet LB |
32348-81-5 | 250mg |
¥491.22 | 2023-09-26 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | F3381-500MG |
Fast Red Violet LB |
32348-81-5 | 500mg |
¥969.18 | 2023-09-26 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | F3381-1G |
Fast Red Violet LB |
32348-81-5 | 1g |
¥1440.22 | 2023-09-26 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | F3381-5G |
Fast Red Violet LB |
32348-81-5 | 5g |
¥4868.27 | 2023-09-26 |
Fast Red Violet LB Suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
(CAS:32348-81-5)Fast Red Violet LB Salt
Order Number:G12090007
Stock Status:in Stock
Quantity:1g;5g;25g;
Purity:98%
Pricing Information Last Updated:Tuesday, 12 August 2025 16:33
Price ($):inquiry
Email:sales@geneseqtools.com
Fast Red Violet LB Related Literature
-
Yanjing Ou,Mingdong Yan,Guanglin Gao,Wenjie Wang,Qiaoqiao Lu,Jiang Chen Food Funct. 2022 13 8091
-
Yuqiong Wu,Lunguo Xia,Yuning Zhou,Wudi Ma,Na Zhang,Jiang Chang,Kaili Lin,Yuanjin Xu,Xinquan Jiang J. Mater. Chem. B 2015 3 4871
-
Matthias Wiens,Thomas Niem,Tarek A. Elkhooly,Renate Steffen,Sebastian Neumann,Ute Schlo?macher,Werner E. G. Müller J. Mater. Chem. B 2013 1 3339
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4. Fabrication of gelatin-micropatterned surface and its effect on osteogenic differentiation of hMSCsLikun Guo,Yujiang Fan,Naoki Kawazoe,Hongsong Fan,Xingdong Zhang,Guoping Chen J. Mater. Chem. B 2018 6 1018
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Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
(CAS:32348-81-5)Fast Red Violet LB Salt
Purity:98%
Quantity:1g;5g;25g;
Price ($):Inquiry